1-(4-Cyclohexylphenyl)piperazine

• Molecular Formula: C16H24N2
• Molecular Weight: 244.37 g/mol
• IUPAC Name: 1-(4-cyclohexylphenyl)piperazine
• InChI: InChI=1S/C16H24N2/c1-2-4-14(5-3-1)15-6-8-16(9-7-15)18-12-10-17-11-13-18/h6-9,14,17H,1-5,10-13H2
• InChI Key: CRUVZSXCXPWZAC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)N3CCNCC3

Description

1-(4-Cyclohexylphenyl)piperazine is a useful research compound. Its molecular formula is C16H24N2 and its molecular weight is 244.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A target compound (2.01 g, 8.224 mmol, 45.7%) was yielded in the same manner as Reference Example 10 by reacting 1-bromo-4-cyclohexylbenzene (3.34 mL, 18 mmol) with piperazine (2.01 g, 23.4 mmol), sodium t-butoxide (2.51 g, 26.1 mmol) and dichlorobis(tri-o-tolylphosphine)palladium(II) (424.4 mg, 0.54 mmol) and purifying by separation through column chromatography (CH2Cl2/MeOH, 1:1).